molecular formula C12H17NO B8646832 3-[(1-Methylpyrrolidin-2-yl)methyl]phenol CAS No. 66162-87-6

3-[(1-Methylpyrrolidin-2-yl)methyl]phenol

Cat. No.: B8646832
CAS No.: 66162-87-6
M. Wt: 191.27 g/mol
InChI Key: YUOONPHJWMUTKO-UHFFFAOYSA-N
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Description

3-[(1-Methylpyrrolidin-2-yl)methyl]phenol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

66162-87-6

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

3-[(1-methylpyrrolidin-2-yl)methyl]phenol

InChI

InChI=1S/C12H17NO/c1-13-7-3-5-11(13)8-10-4-2-6-12(14)9-10/h2,4,6,9,11,14H,3,5,7-8H2,1H3

InChI Key

YUOONPHJWMUTKO-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC1CC2=CC(=CC=C2)O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Boil 10.5 g of 2-(3-methoxybenzyl)-1-methylpyrrolidine under reflux for 50 hours in a mixture of 60 ml of acetic acid and 60 ml of 48% strength hydrobromic acid. Pour the resulting reaction mixture onto ice, adjust its pH to 10 with 6 N sodium hydroxide solution and extract it 3 times with diethyl ether. Combine and dry the ether phase, distil off the solvent and distil the residue under a vacuum to obtain 7.95 g (79% of theory) of the title compound (b.p. 128° to 130° at 0.006 mm of Hg). The fumarate (from isopropanol) melts at 189° to 191°.
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